Cas no 1312140-35-4 (4-(2-aminoethyl)-N-methylbenzamide)

• Product Name: 4-(2-aminoethyl)-N-methylbenzamide
• CAS No: 1312140-35-4
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5250232
• Update Time: 2025-05-26

4-(2-aminoethyl)-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-aminoethyl)-N-methylbenzamide
• 4-(2-Amino-ethyl)-N-methyl-benzamide

• Inchi： 1S/C10H14N2O/c1-12-10(13)9-4-2-8(3-5-9)6-7-11/h2-5H,6-7,11H2,1H3,(H,12,13)
• InChI Key： SCGKTGMPBBLZHL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCN)NC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 162
• XLogP3: 0.5
• Topological Polar Surface Area: 55.1

Additional information on 4-(2-aminoethyl)-N-methylbenzamide

Comprehensive Overview of 4-(2-aminoethyl)-N-methylbenzamide (CAS No. 1312140-35-4): Properties, Applications, and Research Insights

4-(2-aminoethyl)-N-methylbenzamide (CAS No. 1312140-35-4) is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This benzamide derivative features a unique molecular structure, combining an aminoethyl side chain with an N-methylbenzamide core, making it a versatile intermediate for drug discovery and material science. Its CAS number 1312140-35-4 ensures precise identification in global chemical databases, while its IUPAC name reflects its structural specificity.

Recent studies highlight the compound's potential in modulating enzyme activity and receptor binding, aligning with growing interest in targeted therapeutics. Researchers are exploring its role in neurological pathways, particularly due to the aminoethyl moiety's resemblance to neurotransmitters like dopamine. The N-methylbenzamide group further enhances its metabolic stability, a critical factor in drug design optimization—a hot topic in AI-driven drug discovery platforms.

From a synthetic chemistry perspective, 4-(2-aminoethyl)-N-methylbenzamide serves as a building block for heterocyclic compounds, addressing the demand for novel small-molecule libraries in high-throughput screening. Its solubility profile (balanced hydrophilic-lipophilic properties) and melting point (typically 120–125°C) make it suitable for diverse formulation strategies. These characteristics resonate with trending searches on "improving drug bioavailability" and "scaffold hopping in medicinal chemistry."

Analytical techniques like HPLC and LC-MS are commonly employed to verify the purity of CAS 1312140-35-4, ensuring compliance with Good Manufacturing Practice (GMP) standards. The compound's FT-IR spectrum typically shows distinct peaks at 1650 cm^-1 (C=O stretch) and 3300 cm^-1 (N-H stretch), while NMR data confirms its structural integrity—details frequently queried by synthetic chemists in open-access spectroscopy databases.

In material science, derivatives of 4-(2-aminoethyl)-N-methylbenzamide exhibit promise in polymeric coatings due to their hydrogen-bonding capacity. This aligns with industry trends toward sustainable materials, a subject dominating green chemistry forums. Additionally, its electrochemical properties are under investigation for biosensor applications, tapping into the booming wearable health tech market.

Regulatory agencies classify 1312140-35-4 as a non-hazardous research chemical under standard handling conditions. However, proper personal protective equipment (PPE)—including gloves and goggles—is recommended during manipulation, reflecting workplace safety protocols often searched alongside lab chemical handling guidelines.

The commercial availability of 4-(2-aminoethyl)-N-methylbenzamide through specialty chemical suppliers has expanded, driven by its cost-effective synthesis route. Pricing trends correlate with demand from contract research organizations (CROs), particularly those focusing on central nervous system (CNS) drug candidates—a sector projected to grow at 6.8% CAGR through 2030.

Future research directions may explore computational modeling of this compound's quantum chemical properties, leveraging machine learning algorithms to predict its ADMET profiles. Such interdisciplinary approaches dominate contemporary discussions in ACS (American Chemical Society) publications, bridging gaps between theoretical chemistry and applied pharmacology.